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Compound of Interest

Compound Name: Sulcofuron-sodium

Cat. No.: B1264833 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of

sulcofuron-sodium, a chemical demanding meticulous handling to ensure personnel safety

and environmental protection. Adherence to these procedures is critical for maintaining a safe

laboratory environment and complying with regulatory standards.

Sulcofuron-sodium, an organochlorine insecticide, requires disposal as hazardous waste.

Improper disposal can lead to environmental contamination and potential health risks. The

following procedures are designed to provide a clear, step-by-step approach to its safe

handling and disposal.

Quantitative Data Summary
While a comprehensive Safety Data Sheet (SDS) with detailed quantitative data for

sulcofuron-sodium is not publicly available, the following table summarizes key information

based on available data for structurally related compounds and general knowledge of

organochlorine pesticides. Researchers should always consult their institution's environmental

health and safety (EHS) department for specific disposal guidelines and waste categorization.
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Parameter Value/Information Source/Interpretation

Chemical Formula C₁₉H₁₁Cl₄N₂NaO₅S PubChem

Molecular Weight 544.2 g/mol PubChem

Physical Appearance White solid PubChem

GHS Hazard Statements

H301 (Toxic if swallowed),

H410 (Very toxic to aquatic life

with long lasting effects)

Sigma-Aldrich

Primary Disposal Route
Approved hazardous waste

disposal plant
Sigma-Aldrich

RCRA Classification

Likely to be classified as a

hazardous waste. Consult

institutional EHS for specific

waste codes.

General Chemical Waste

Guidelines

Occupational Exposure Limits
Not established. Handle with

caution.
General Chemical Safety

Pre-Disposal and Handling Protocols
Personal Protective Equipment (PPE):

Before handling sulcofuron-sodium for any purpose, including disposal preparation, the

following PPE is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat must be worn and properly fastened.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is necessary.

Storage of Waste:
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All waste containing sulcofuron-sodium must be stored in a designated, clearly labeled,

and sealed container.

The container must be compatible with the chemical and in good condition, free from leaks

or damage.

Label the waste container with "HAZARDOUS WASTE," the chemical name ("Sulcofuron-
sodium"), and the approximate concentration and quantity.

Store the waste container in a designated satellite accumulation area (SAA) that is secure

and away from incompatible materials.

Step-by-Step Disposal Procedure
The proper disposal of sulcofuron-sodium follows a strict protocol to ensure safety and

compliance.

1. Waste Collection:

Carefully transfer any unwanted sulcofuron-sodium, including pure compound,

contaminated labware (e.g., weighing boats, pipette tips), and contaminated PPE, into the

designated hazardous waste container.

Avoid generating dust. If handling a powder, work in a chemical fume hood.

For solutions, use a funnel to transfer the liquid to the waste container to prevent spills.

2. Spill Management:

In the event of a spill, immediate and correct action is crucial.

Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or in a

poorly ventilated space.

Contain: For small spills, contain the material using a chemical spill kit with appropriate

absorbent pads or granules. Do not use combustible materials like paper towels to absorb

flammable solvents.
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Neutralize/Decontaminate: Specific neutralization protocols for sulcofuron-sodium are not

readily available. Therefore, the primary approach is absorption and proper disposal of the

absorbent material.

Clean-up: Once the material is absorbed, carefully sweep or scoop the absorbent into the

hazardous waste container. Decontaminate the spill area with a suitable laboratory detergent

and water. All cleaning materials must also be disposed of as hazardous waste.

Report: Report all spills to the laboratory supervisor and the institutional EHS department,

regardless of size.

3. Final Disposal:

Once the hazardous waste container is full, or in accordance with your institution's policies,

arrange for its pickup by the EHS department or a licensed hazardous waste disposal

contractor.

Ensure all labeling is correct and legible.

Complete any required waste disposal forms accurately.

Experimental Workflow for Disposal
To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Sulcofuron-Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264833#sulcofuron-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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